Cas no 1604702-52-4 ((3S)-3-amino-4-methylhexanamide)

• Product Name: (3S)-3-amino-4-methylhexanamide
• CAS No: 1604702-52-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6279113
• PubChem ID: 104941192
• Update Time: 2025-05-23

(3S)-3-amino-4-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-4-methylhexanamide
• 1604702-52-4
• EN300-1287547

• Inchi： 1S/C7H16N2O/c1-3-5(2)6(8)4-7(9)10/h5-6H,3-4,8H2,1-2H3,(H2,9,10)/t5?,6-/m0/s1
• InChI Key： FMNGIXMGSBLFJW-GDVGLLTNSA-N
• SMILES： O=C(C[C@@H](C(C)CC)N)N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.1Ų

Additional information on (3S)-3-amino-4-methylhexanamide

(3S)-3-Amino-4-Methylhexanamide: A Comprehensive Overview

The compound with CAS No. 1604702-52-4, commonly referred to as (3S)-3-amino-4-methylhexanamide, is a fascinating molecule with significant potential in various fields of chemistry and biochemistry. This compound belongs to the class of amino acids and their derivatives, specifically an amide derivative of a branched-chain amino acid. Its structure, characterized by an amino group at the third carbon and a methyl group at the fourth carbon of a hexanamide backbone, makes it unique in terms of its chemical properties and biological activity.

Recent studies have highlighted the importance of (3S)-3-amino-4-methylhexanamide in the context of peptide synthesis and drug development. The stereochemistry at the third carbon (S configuration) plays a crucial role in determining its interactions with biological systems. Researchers have explored its role as a building block in constructing bioactive peptides, where its chiral center contributes to the overall conformation and functionality of the resulting molecules.

The synthesis of (3S)-3-amino-4-methylhexanamide involves a multi-step process that typically begins with the preparation of the corresponding amino acid. Advanced techniques such as enzymatic resolution or stereoselective synthesis are employed to ensure high enantiomeric purity, which is critical for applications in pharmaceuticals and biotechnology. The conversion of the amino acid into its amide form involves standard amidation reactions, often utilizing reagents like carbonyl diimides or acid chlorides under controlled conditions.

In terms of physical properties, (3S)-3-amino-4-methylhexanamide exhibits a melting point that is consistent with other similar amide compounds, reflecting its hydrogen bonding capabilities. Its solubility in various solvents has been studied extensively, making it suitable for use in different experimental setups, including chromatographic separations and spectroscopic analyses.

The biological activity of (3S)-3-amino-4-methylhexanamide has been a subject of interest in recent years. Studies have demonstrated its ability to modulate cellular processes, particularly in relation to protein interactions and enzyme activity. For instance, it has been shown to influence the folding kinetics of certain proteins, potentially offering insights into therapeutic strategies for diseases associated with misfolded proteins.

Moreover, advancements in computational chemistry have enabled researchers to model the behavior of (3S)-3-amino-4-methylhexanamide at the molecular level. These simulations provide valuable information about its binding affinities to various receptors and enzymes, paving the way for its application as a lead compound in drug discovery programs.

In conclusion, (3S)-3-amino-4-methylhexanamide stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers aiming to explore novel chemical entities with bioactive properties.